2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid

• CAS RN: 92795-47-6
• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 2-oxo-4-phenyl-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C16H11NO3/c18-15-14(16(19)20)13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)17-15/h1-9H,(H,17,18)(H,19,20)
• InChI Key: LUYXVKNRFKSASY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)O

Description

2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,2-dihydro-4-phenyl-2-oxo-3-quinoline carboxylic acid ethyl ester (5 g, 17 mmol), ethanol (20 ml), water (40 ml) and potassium hydroxide (5 g, mmol) was refluxed with heat for 1.5 hours. To the reaction mixture was added 60 ml of 2N-HCl to acidify the mixture to obtain a precipitated crystal by filtration. The crystal obtained was recrystallized from ethanol to give 4.2 g (yield: 92.9%) of the title compound.